[(2R,3S,4S,5R,6S)-6-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate

• IUPAC Name: [(2R,3S,4S,5R,6S)-6-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• InChI: InChI=1S/C56H94O24/c1-24(2)11-10-15-56(9,80-50-46(71)42(67)39(64)31(77-50)23-73-48-44(69)40(65)36(61)28(20-57)74-48)26-12-17-55(8)35(26)27(60)19-33-53(6)16-14-34(52(4,5)32(53)13-18-54(33,55)7)78-51-47(43(68)37(62)29(21-58)75-51)79-49-45(70)41(66)38(63)30(76-49)22-72-25(3)59/h11,26-51,57-58,60-71H,10,12-23H2,1-9H3/t26-,27+,28+,29+,30+,31+,32-,33+,34-,35-,36+,37+,38+,39+,40-,41-,42-,43-,44+,45+,46+,47+,48+,49-,50-,51-,53-,54+,55+,56-/m0/s1
• InChI Key: SNHCPECPLQRJNL-GWNBYJSOSA-N
• Canonical SMILES: CC(=CCCC(C)(C1CCC2(C1C(CC3C2(CCC4C3(CCC(C4(C)C)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)COC(=O)C)O)O)O)C)C)O)C)OC7C(C(C(C(O7)COC8C(C(C(C(O8)CO)O)O)O)O)O)O)C
• Isomeric SMILES: CC(=CCC[C@@](C)([C@H]1CC[C@@]2([C@@H]1[C@@H](C[C@H]3[C@]2(CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)COC(=O)C)O)O)O)C)C)O)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O)O)O)O)C
• Molecular Formula: C56H94O24
• DSSTOX Substance ID: DTXSID801316745
• Molecular Weight: 1151.3 g/mol
• CAS No.: 85013-02-1

Description

[(2R,3S,4S,5R,6S)-6-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate is a natural product found in Panax notoginseng with data available.

Scientific Research Applications

Solubility and Interaction Studies

Solubility of Saccharides in Ethanol-Water Solutions The study by Gong et al. (2012) explored the solubility of various saccharides, including xylose, mannose, maltose monohydrate, and trehalose dihydrate, in ethanol-water mixtures. The results indicated that the solubility of these compounds increased with temperature and varied with the ethanol mass fraction in the solvent. This research provides insights into the behavior of saccharides in mixed solvents, which could be relevant for various scientific applications, such as in pharmaceutical formulations or food science (Gong, Wang, Zhang, & Qu, 2012).

Molecular Interactions and Channel Gating Gardner et al. (2017) conducted research on the molecular interactions between ginsenoside Rg3 and hERG1 channels. This study revealed how Rg3 alters the gating of hERG1 channels, a critical component in cardiac action potential repolarization, by binding to specific residues. This information is significant for understanding cardiac pharmacology and could be applied in developing drugs targeting cardiac channels (Gardner, Wu, Thomson, Zangerl-Plessl, Stary-Weinzinger, & Sanguinetti, 2017).

Solubility of Compounds in Ethanol-Water Solutions Zhang et al. (2012) investigated the solubility of protocatechuic aldehyde, caffeic acid, d-galactose, and d-raffinose pentahydrate in ethanol-water solutions. Understanding the solubility profiles of these compounds is crucial for their application in various fields, such as in the formulation of medications or nutraceutical products (Zhang, Gong, Wang, & Qu, 2012).

Analytical and Computational Studies

NBO, HOMO-LUMO, and Vibrational Spectroscopic Study The study by Aydın and Özpozan (2020) provided a detailed analysis of the molecular properties of quercetin 3-D-galactoside (Q3G), a compound known for its beneficial health effects. The research, which utilized density functional theory (DFT) and other computational methods, revealed significant insights into the molecular structure, energy states, and vibrational spectra of Q3G, contributing to a deeper understanding of its chemical behavior and potential applications in health and medicine (Aydın & Özpozan, 2020).

Metabolic Profiling and Molecular Docking The study by Kim et al. (2005) focused on the metabolism of KR-31831, a novel antiangiogenic agent. The research utilized liquid chromatography-electrospray mass spectrometry (LC-MS) and molecular docking to identify the metabolic pathways and interactions of KR-31831 in rats. Understanding the metabolic profile of such compounds is crucial for drug development and the design of effective therapeutic agents (Kim, Paek, Ji, Lee, Yi, & Lee, 2005).